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Introduction

N-carbamoyl-beta-alanine, also known as 3-ureidopropionic acid, is a key intermediate
metabolite in the catabolism of pyrimidine bases, specifically uracil.[1] As a derivative of the
non-proteinogenic amino acid beta-alanine, its chemical structure and properties are of
significant interest to researchers in biochemistry, pharmacology, and drug development. This
technical guide provides an in-depth overview of the chemical properties, structure, and
metabolic significance of N-carbamoyl-beta-alanine, supplemented with experimental
considerations.

Chemical Properties

N-carbamoyl-beta-alanine is a white crystalline solid that is soluble in water.[2] Its chemical
properties are summarized in the table below, providing a quantitative basis for experimental
design and analysis.
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Property Value Source
3-(carbamoylamino)propanoic
IUPAC Name ( g Jprop [3]
acid
3-Ureidopropionic acid, beta-
Synonyms ) o ] [3]
Ureidopropionic acid
CAS Number 462-88-4 [3]
Chemical Formula C4H8N203 [3]
Molecular Weight 132.12 g/mol [3]
Melting Point 170 °C [3]
N ) Decomposes at high
Boiling Point [4]
temperatures
Solubility in Water 20.9 mg/mL [3]
pKa 4.408 [5]
logP -1.23 [5]

Chemical Structure

The structure of N-carbamoyl-beta-alanine features a propanoic acid backbone with a
carbamoyl (ureido) group attached to the beta-carbon. This structure confers its unique
chemical and biological properties. While detailed crystallographic data providing precise bond
lengths and angles are not readily available in the public domain, the 2D and 3D structures can
be computationally modeled.

2D Structure:

The presence of both a carboxylic acid group and a ureido group makes it a polar molecule,
consistent with its water solubility.[2] The molecule's structure is central to its role as a
substrate for the enzyme beta-ureidopropionase (N-carbamoyl-beta-alanine amidohydrolase),
which catalyzes its hydrolysis.[6]
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Metabolic Significance: The Pyrimidine Catabolism
Pathway

N-carbamoyl-beta-alanine is a critical intermediate in the reductive catabolic pathway of
uracil. This pathway is essential for the breakdown and turnover of pyrimidine nucleotides. The
degradation of uracil to beta-alanine occurs in three enzymatic steps, with N-carbamoyl-beta-
alanine being the product of the second step and the substrate for the third.

Dihydropyrimidine
Dehydrogenase Dihydrouracil Dihydropyrimidinase N-Carbam_oyl- beta—Ureldopropmnase> beta-Alanine
beta-alanine

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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